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Proposed Mechanism / . o Level of
. Experimental Model & Key Findings )
Benefit Evidence
Telomere Lengthening Human Cell Lines: Dose-dependent telomere length In Vitro

& Telomerase extension in normal breast epithelial cells and fibroblasts via
Activation [1] [2] hTERT mRNA upregulation and increased telomerase

activity [1] [2].

| Melatonin Regulation & Sleep Improvement [3] [4] | Human Trial (75 women): 0.5 mg/day increased
melatonin synthesis by 160% vs. placebo [4]. Rat Pinealocyte Cells: Increased biomarkers for melatonin
synthesis (AANAT, pCREB) [3]. | Human Trial / In Vitro | | Antioxidant & Cell Protective Effects [5] |
Mouse Oocytes: 0.1 mM concentration reduced intracellular ROS, decreased spindle defects, and increased
mitochondrial membrane potential, protecting against age-related damage [5]. | In Vitro | | Immune Function
Modulation [3] | Mouse Splenocytes: Elevated interleukin-2 (IL-2) mRNA levels within 5 hours [3]. Rat
Pineal Gland Cultures: Enhanced B-cell marker CD20 expression [3]. | In Vitro | | Tumor Suppression [4] |
Rat & Mouse Models: Subcutaneous injections resulted in smaller and fewer tumors compared to control
groups [4]. | In Vivo (Animal) | | Lifespan Extension [4] | Mouse Model: Treatment decreased chromosome

aberrations and increased the lifespan of the last 10% of survivors by 13.3% [4]. | In Vivo (Animal) |

Detailed Experimental Protocols

For researchers, the methodologies from key studies provide a foundation for experimental design.
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e Telomere Length Analysis in Human Cell Lines [1] [2]:

o Cell Culture & Treatment: Human breast cancer cell lines (21NT, BT474) and normal epithelial
(HMEC) and fibroblast (IBR.3) cells were cultured.

o Epitalon Administration: Cells were treated daily with various concentrations of Epitalon
(e.g., 0.1, 0.2, 0.5, and 1.0 pg/mL) for defined periods (4 days for cancer cells, 3 weeks for
normal cells).

o DNAJ/RNA Extraction: DNA and RNA were isolated using commercial kits (e.g., Promega
Wizard genomic DNA purification Kit).

o PCR Analysis: Telomere length was estimated via qPCR, using a telomere standard oligomer
for a standard curve and the single-copy gene 36B4 as a genomic DNA control. Ct values were
used to calculate total telomere length in kilobases.

e Protection of Mouse Oocytes from Aging [5]:

o Oocyte Collection & Culture: Ovulated mouse oocytes were collected and cultured in M2
medium.
o Epitalon Treatment: Oocytes were treated with Epitalon at 0.1 mM concentration and
evaluated at 6h, 12h, and 24h of culture.
o Outcome Measures:
= Reactive Oxygen Species (ROS): Measured using confocal microscopy with fluorescent
dyes.
= Spindle Integrity: Analyzed by staining with a-tubulin antibody and Hoechst 33342 for
chromosomes.
= Mitochondrial Function: Assessed via mitochondrial membrane potential and DNA copy
number.
= Apoptosis: Measured to evaluate cell death.

Proposed Signhaling Pathways and Mechanisms

The diagram below synthesizes the primary mechanisms of action for Epitalon as reported in the literature.

It highlights its multi-pathway influence on key hallmarks of aging.
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Important Research Considerations and Gaps

e Lack of Large-Scale Human Trials: The most significant gap is the absence of large-scale, long-
term human clinical trials. Much of the evidence for telomere lengthening and anti-aging benefits
comes from cell and animal studies [6].

o Safety Profile is Not Fully Established: While some human trials have not reported serious adverse
events, a 2025 systematic review notes that critical safety information is still missing [4]. The FDA has
also included Epitalon in a list of peptides that pose a potential risk of immunogenicity (an unwanted
immune response) [4].

e Cancer Research Duality: A 2025 study highlighted that Epitalon can also significantly extend
telomeres in cancer cell lines by activating the Alternative Lengthening of Telomeres (ALT) pathway
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[1] [2]. This underscores the need for extensive safety research, particularly regarding its potential
effects on pre-existing malignancies.

I hope this structured overview is helpful for your comparative analysis. The field is evolving rapidly, so

keeping abreast of newly published studies will be essential.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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